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Introduction

Fluoxapiprolin is a novel fungicide belonging to the piperidinyl thiazole isoxazoline chemical
class.[1][2] It has demonstrated high efficacy against a wide range of oomycete pathogens,
which cause devastating diseases such as downy mildew and late blight in various crops.[1][2]
[3] Understanding the optimal application of Fluoxapiprolin in field trials is crucial for
generating reliable data for research, development, and registration purposes. These notes and
protocols provide a comprehensive guide to the best practices for utilizing Fluoxapiprolin in
experimental field settings.

Chemical Properties and Mode of Action

Fluoxapiprolin is a systemic fungicide with both protective and curative activity.[4] Its unique
mode of action involves the inhibition of an oxysterol-binding protein (OSBP) homologue.[1][2]
[5] This disruption of lipid metabolism and transport within the fungal cell is crucial for
membrane function and integrity, ultimately leading to cell death.[2] The Fungicide Resistance
Action Committee (FRAC) has classified Fluoxapiprolin under Code 49, highlighting its novel
mechanism of action.[2] Due to its single-site mode of action, there is a medium to high risk of
resistance development, necessitating careful resistance management strategies.[3]
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Data Presentation: Efficacy of Fluoxapiprolin and
Related OSBPI Fungicides

The following tables summarize quantitative data from field trials evaluating the efficacy of

Fluoxapiprolin and other structurally related Oxysterol-Binding Protein Inhibitor (OSBPI)

fungicides against key oomycete pathogens.

Table 1: Efficacy of Fluoxapiprolin against Downy Mildew in Grapes

Active Application  Target Efficacy (%
. Crop Reference
Ingredient Rate Pathogen Control)
o High (Specific
Fluoxapiproli 37.5-50 Plasmopara
N Grapes % not [2]
n mL/100 L viticola )
provided)
o Significant
Fluoxapiproli 4.5-13.51l Downy Baby Leaf o
) reduction in [3]
n oz/acre Mildew Kale )
severity

Table 2: Efficacy of a Related OSBPI Fungicide (Oxathiapiprolin) against Late Blight in

Potatoes
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Active .
. . Disease
Ingredient Application  Target .
L. Crop Severity Reference
Combinatio Rate (% viv) Pathogen i
Reduction
n
Oxathiapiproli Significantly
n+ Phytophthora more
) ) 0.1% and 1% Potato ) [1][6]
Benthiavalica infestans effective than
rb (ZE) standards
Oxathiapiproli Significantly
n+ Phytophthora more
0.1% and 1% Potato ) [1][6]
Famoxadone infestans effective than
(ZF) standards
o Significantly
Oxathiapiproli
. Phytophthora more
n+ Zoxamide 0.1%and 1% Potato ) [1][6]
infestans effective than

(22)

standards

Table 3: Efficacy of an OSBPI Fungicide Combination against Downy Mildew in Grapes

Active
. .. Percent
Ingredien  Applicati . .
Target Disease Yield Referenc
t on Rate Crop
. Pathogen Index (t/ha) e
Combinat (g/ha)
] (PDI)
ion
Oxathiapipr
olin 0.6% + Plasmopar
3333 N Grapes 11.25 22.99 [7
Mancozeb a viticola
60% WG
Oxathiapipr
olin 0.6% + Plasmopar
2500 B Grapes 12.13 22.31 [7]
Mancozeb a viticola
60% WG
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Experimental Protocols

Protocol 1: Field Efficacy Trial for Fluoxapiprolin against
Grape Downy Mildew (Plasmopara viticola)

1. Objective: To evaluate the efficacy of different application rates of Fluoxapiprolin for the
control of downy mildew on grapevines under field conditions.

2. Experimental Design:
e Design: Randomized Complete Block Design (RCBD).
» Replicates: 4.
e Plot Size: 3-6 vines per plot.
e Treatments:
o Untreated Control.
o Fluoxapiprolin Treatment 1 (e.g., 37.5 mL/100 L).
o Fluoxapiprolin Treatment 2 (e.g., 50 mL/100 L).
o Standard Fungicide Control.
3. Materials and Equipment:
e Mature grapevines of a susceptible variety (e.g., ‘Niagara' or ‘Chancellor’).[8][9]
e Fluoxapiprolin formulation (e.g., Xivana® Prime 20 SC).
o Standard fungicide for comparison.
o Calibrated sprayer (e.g., skid sprayer with a handheld boom).[8]
e Personal Protective Equipment (PPE) as per product label.

o Disease assessment tools (e.g., rating scales, data collection sheets).
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4. Procedure:

o Application Timing: Begin applications preventatively before the onset of disease, typically
when shoots are 6-12 inches long.[8] Continue applications at 10-21 day intervals,
depending on disease pressure and weather conditions.[10]

» Application Method: Apply as a foliar spray to the point of runoff, ensuring thorough coverage
of all plant surfaces. Use a spray volume of approximately 50 gallons per acre.[8]

o Data Collection:

o Assess disease incidence (% of leaves or clusters with symptoms) and severity (% of leaf
or cluster area affected) on a weekly or bi-weekly basis.[8]

o Randomly select 25 leaves and/or clusters from the center vine(s) of each plot for
assessment.[8]

o Calculate an overall disease index, such as the McKinney Index.
o Monitor for any signs of phytotoxicity.[8]

5. Statistical Analysis:

e Analyze data using Analysis of Variance (ANOVA).

o Use a mean separation test (e.g., Tukey's HSD) to compare treatment means.

Protocol 2: Field Efficacy Trial for Fluoxapiprolin against
Potato Late Blight (Phytophthora infestans)

1. Objective: To determine the efficacy of Fluoxapiprolin for the control of late blight on
potatoes in a field setting.

2. Experimental Design:
e Design: Randomized Complete Block Design (RCBD).

o Replicates: 4.
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Plot Size: Typically 4 rows of 10 meters.[11]

Treatments:

o Untreated Control.

o Fluoxapiprolin Treatment (at the recommended rate).

o Standard Fungicide Control.
. Materials and Equipment:

Seed potatoes of a susceptible variety (e.g., 'Nicola' or 'Bintje").[1][6][11]

Fluoxapiprolin formulation.

Standard fungicide for comparison.

Calibrated sprayer.

Personal Protective Equipment (PPE).

Inoculum of Phytophthora infestans (if natural infection is not reliable).
. Procedure:

Inoculation (if necessary): In the absence of natural disease pressure, plants can be
artificially inoculated with a sporangial suspension of P. infestans.[1][6] Cover plants with
plastic sheets overnight to maintain high humidity for successful infection.[1][6]

Application Timing: Apply fungicides preventatively before disease symptoms appear.[1][6]
Subsequent applications should be made at 7-14 day intervals.

Application Method: Apply as a foliar spray, ensuring uniform coverage.
Data Collection:

o Record disease development at periodic intervals for at least one month.[1][6]
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o Assess the percentage of foliage affected by late blight in the center rows of each plot.

o Calculate the Area Under the Disease Progress Curve (AUDPC) to compare the efficacy
of treatments over time.[6]

5. Statistical Analysis:
o Perform ANOVA on disease severity data and AUDPC values.

o Use a mean separation test to determine significant differences between treatments.

Mandatory Visualization
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Fluoxapiprolin Mode of Action: Inhibition of Oxysterol-Binding Protein
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Caption: Signaling pathway of Fluoxapiprolin's mode of action.
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Experimental Workflow for a Fluoxapiprolin Field Efficacy Trial

1. Trial Setup
- Randomized Complete Block Design

- 4 Replicates
- Define Plot Size

2. Treatment Preparation
- Calibrate Sprayer
- Prepare Fluoxapiprolin & Control Solutions

3. Fungicide Application
- Preventative Application
- Foliar Spray to Runoff
- Repeat at Defined Intervals

4. Data Collection
- Assess Disease Incidence & Severity
- Monitor Phytotoxicity
- Regular Intervals

5. Data Analysis
- ANOVA
- Mean Separation Test

6. Conclusion
- Determine Efficacy
- Report Findings

Click to download full resolution via product page

Caption: Generalized workflow for Fluoxapiprolin field trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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